3-((4-fluorophenyl)sulfonyl)-N-(p-tolyl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C16H16FNO3S/c1-12-2-6-14(7-3-12)18-16(19)10-11-22(20,21)15-8-4-13(17)5-9-15/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: VGEMQQAPDWSPOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO3S
• Molecular Weight: 321.4 g/mol

Description

3-((4-fluorophenyl)sulfonyl)-N-(p-tolyl)propanamide, also known as FSPTP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been shown to have a variety of effects on biological systems, making it a valuable tool for studying various physiological and biochemical processes.

Scientific Research Applications

Radiolabeling for Imaging

3-[18F]Fluoropropanesulfonyl chloride, related to the sulfonamide family, has been investigated as a prosthetic agent for fluorine-18 labeling. This compound facilitates the labeling of amines, useful in developing imaging agents for positron emission tomography (PET), with a focus on sulfonamide stability against enzymatic degradation, indicating potential for medical imaging applications (Löser et al., 2013).

Synthesis and Characterization

Research into sulfonamide compounds like 3-chloro-N-(4-sulfamoylphenethyl)propanamide, involving synthesis and detailed characterization (including spectroscopic methods and in vitro cytotoxicity studies), shows their potential in drug development. These studies explore molecular structures, NBO, NLO, NPA analysis, and cytotoxic activity against tumor cells, highlighting the versatility of sulfonamides in pharmaceutical research (Durgun et al., 2016).

Polymer Electrolytes

Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes, synthesized via activated fluorophenyl-amine reaction, exhibit controlled cation functionality for potential application in fuel cells and batteries. This demonstrates the utility of sulfonamide groups in creating stable and efficient materials for energy storage and conversion (Kim et al., 2011).

Quantum Chemical Studies

Quantum chemical analyses of sulfonamide-based drugs like bicalutamide reveal insights into their molecular properties, including steric energy, HOMO-LUMO gaps, and electrostatic potential. These studies assist in understanding drug interactions at the molecular level, guiding the design of more effective therapeutics (Otuokere & Amaku, 2015).

Luminescent Sensing

The development of lanthanide-organic frameworks incorporating sulfonate-carboxylate ligands for gas sorption, proton conductivity, and luminescent sensing of metal ions showcases the multifunctional applications of sulfonamide compounds. Such materials offer promising avenues for sensing, catalysis, and environmental monitoring (Zhou et al., 2016).